Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester

• IUPAC Name: diethyl spiro[1,3-dioxolane-2,9'-fluorene]-4,5-dicarboxylate
• InChI: InChI=1S/C21H20O6/c1-3-24-19(22)17-18(20(23)25-4-2)27-21(26-17)15-11-7-5-9-13(15)14-10-6-8-12-16(14)21/h5-12,17-18H,3-4H2,1-2H3
• InChI Key: UPMROZOSXABACL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(OC2(O1)C3=CC=CC=C3C4=CC=CC=C24)C(=O)OCC
• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol

Description

Spiro[1,3-dioxolane-2,9’-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester is a chemical compound with the molecular formula C21H20O6. It is a pale-yellow to yellow-brown solid. The IUPAC name for this compound is diethyl spiro[fluorene-9,2’-[1,3]dioxolane]-4’,5’-dicarboxylate.

Molecular Structure Analysis

The molecular structure of a compound can be represented by its InChI code and SMILES string. For Spiro[1,3-dioxolane-2,9’-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester, the InChI code is 1S/C21H20O6/c1-3-24-19(22)17-18(20(23)25-4-2)27-21(26-17)15-11-7-5-9-13(15)14-10-6-8-12-16(14)21/h5-12,17-18H,3-4H2,1-2H3.

Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid. It has a molecular weight of 368.39.

Scientific Research Applications

A spiro[fluorene-9,9’-xanthene], often described as a “low-cost spiro,” has been functionalized with terminal diketopyrrolopyrrole units to generate a promising, three-dimensional non-fullerene acceptor. .

Stereoselective formation of substituted 1,3-dioxolanes was achieved through an assembly of three components: alkene, carboxylic acid and silyl enol ether. .

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Safety and Hazards

The compound is classified as a warning hazard, with the hazard statement H302: Harmful if swallowed. Precautionary statements include P264 (wash hands and face thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), and P330 (rinse mouth).